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Compound of Interest

Compound Name: KL-11743

Cat. No.: B15615715

Get Quote

This document provides critical guidance on the proper handling and disposal of the research

chemical KL-11743. The information is intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment and compliance with

standard chemical waste management practices.

Chemical and Physical Properties
KL-11743 is a potent, orally active, and glucose-competitive inhibitor of the class I glucose

transporters (GLUT1, GLUT2, GLUT3, and GLUT4)[1][2]. A summary of its key chemical

properties is presented below.
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Property Value

Molecular Formula C₃₀H₃₀N₆O₃[2][3]

Molecular Weight 522.6 g/mol [3][4]

CAS Number 1369452-53-8[1][3]

Appearance Solid Powder[2]

Solubility
Soluble in DMSO (up to 100 mg/mL)[3], Ethanol

(3 mg/mL)[3], Insoluble in water[3]

Storage
Powder: 3 years at -20°C. In solvent: 1 year at

-80°C[3]

Disposal Procedures
As a potent bioactive molecule, KL-11743 and any materials contaminated with it should be

handled and disposed of as hazardous chemical waste. Always adhere to your institution's and

local regulatory guidelines for hazardous waste management.

Experimental Protocol for Waste Deactivation and Disposal:

The following protocol outlines the general steps for the safe disposal of KL-11743 waste

streams.

Segregation of Waste:

Maintain separate, clearly labeled waste containers for solid and liquid waste containing

KL-11743.

Do not mix KL-11743 waste with other incompatible waste streams.

Solid Waste Disposal:

Unused/Expired KL-11743 Powder: Collect in a clearly labeled, sealed container.

Contaminated Labware: This includes items such as pipette tips, tubes, gloves, and

weighing paper. Collect these in a designated, sealed hazardous waste bag or container.
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Liquid Waste Disposal:

KL-11743 Solutions (e.g., in DMSO): Collect all liquid waste containing KL-11743 in a

dedicated, sealed, and properly labeled hazardous waste container. The container should

be compatible with the solvent used (e.g., a polyethylene container for DMSO solutions).

Aqueous Solutions: While KL-11743 is insoluble in water, any aqueous media from cell

culture or other experiments that has been in contact with KL-11743 should be treated as

hazardous liquid waste.

Decontamination of Glassware:

Rinse glassware that has come into contact with KL-11743 with a suitable organic solvent

(e.g., ethanol or acetone) to remove any residue.

Collect the solvent rinse as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with an appropriate laboratory detergent

and water.

Waste Pickup and Disposal:

Arrange for the pickup and disposal of all KL-11743 hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Ensure all waste containers are properly labeled with the contents, including the name of

the chemical (KL-11743) and any solvents.

Disposal Procedure Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different types of waste generated during research involving KL-11743.
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Caption: Workflow for the proper segregation and disposal of KL-11743 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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